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Compound of Interest

Compound Name: Iprodione

Cat. No.: B1672158

Application Notes and Protocols for Efficacy and Developmental Studies

Iprodione is a dicarboximide fungicide widely utilized in the management of various turfgrass
diseases.[1] It functions as a contact and locally systemic fungicide, inhibiting the germination
of fungal spores and the growth of fungal mycelium.[2][3] This document provides detailed
application notes and experimental protocols for researchers, scientists, and professionals
involved in the development and evaluation of turfgrass disease management strategies
involving iprodione.

Core Application and Efficacy Data

Iprodione demonstrates broad-spectrum activity against several key turfgrass pathogens.[2][4]
Its efficacy has been documented in numerous studies, making it a valuable tool for integrated
pest management (IPM) programs.[2]

Table 1: Iprodione Application Rates for Common Turfgrass Diseases
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Typical
. Causal Application Application
Disease Notes
Agent(s) Rate (fl. oz. per Interval (days)
1000 sq. ft.)
Iprodione has
shown excellent
control of dollar
Lanzia spp., spot. To mitigate
Dollar Spot Moellerodiscus 2.0 - 4.0[5][6] 14 - 28[5][7] resistance,
spp. alternate with
fungicides from
different FRAC
groups.[7][8]
. . Generally
Rhizoctonia )
Brown Patch ] 3.0-4.0[9] 14 - 21]9] provides good
solani
control.
Often used in a
tank mix with
other fungicides
like fosetyl-Al or
Colletotrichum chlorothalonil for
Anthracnose 4.0 - 8.0[9] 14[5] ]
cereale preventative
control.[8][10]
For suppression
only when used
alone.[9]
Apply as a
Corticium Red Laetisaria PP )
) ) 4.0[5] 14[5] preventative
Thread fuciformis
treatment.[5]
Leaf Spot Drechslera spp. 3.0-4.0[9] 14 - 21]9]
Gray Snow Mold  Typhula spp. 4.0-8.0[11] See Notes Apply in the fall

before the first
snow cover. A

second
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application may
be needed
during a mid-
winter thaw.
Often tank-mixed
with
chlorothalonil or
PCNB.[11][12]

For use on
Curvularia Blight Curvularia spp. 4.0 - 8.0[5] 14[5] Bermudagrass
only.[5]

Note: Application rates and intervals can vary based on disease pressure, environmental
conditions, and specific product labels. Severe conditions may necessitate higher rates and
shorter intervals.[12] Always consult the product label for specific instructions.

Resistance Management

The risk of fungicide resistance is a significant consideration in turfgrass disease management.
[13] Iprodione belongs to FRAC Group 2, and resistance has been reported in pathogens like
Sclerotinia homoeocarpa (dollar spot).[1][13][14] To delay the development of resistance, the
following strategies are recommended:

» Rotation: Avoid sequential applications of iprodione. Rotate with fungicides from different
FRAC groups with different modes of action.[8][15]

o Tank Mixing: Tank mixing iprodione with a broad-spectrum, multi-site fungicide can be an
effective resistance management strategy.[5][12]

 Integrated Pest Management (IPM): Combine chemical controls with cultural practices such
as proper irrigation, fertility management, and the use of disease-resistant turfgrass varieties
to reduce overall disease pressure.[7][8]

» Application Rates: Use fungicides at the recommended label rates. Using lower rates can
accelerate the selection of resistant fungal strains.[10]
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Experimental Protocols

The following are generalized protocols for conducting fungicide efficacy trials in turfgrass
research. These can be adapted for specific diseases and research objectives.

Fungicide Efficacy Trial for Foliar Diseases (e.g., Dollar
Spot, Brown Patch)

This protocol outlines a standard method for evaluating the efficacy of iprodione in controlling
common foliar diseases on a research plot.

a. Experimental Design:

o Plot Establishment: Utilize established turfgrass stands susceptible to the target disease
(e.g., creeping bentgrass for dollar spot). Plots are typically small and replicated (e.g., 3-5
replications) in a randomized complete block design.

 Inoculation (if necessary): In the absence of natural disease pressure, plots can be
inoculated with the target pathogen. For Sclerotinia homoeocarpa, agar plugs from an active
culture can be placed in the center of each plot.[16]

o Treatments: Include an untreated control, iprodione applied at various rates, and potentially
other standard fungicide treatments for comparison.

b. Application Procedure:

o Timing: Apply fungicides preventatively before symptoms appear or curatively at the first sign
of disease.[8][15]

o Equipment: Use a calibrated sprayer (e.g., CO2-pressurized backpack sprayer) to ensure
uniform application.[9]

o Carrier Volume: Apply in a sufficient volume of water (e.g., 0.5 to 10 gallons per 1000 sq. ft.)
to achieve thorough coverage of the turfgrass foliage.[12]

o Post-Application: Avoid irrigation or mowing until the foliage has completely dried.[12]

c. Data Collection and Analysis:
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o Disease Assessment: Visually assess disease severity at regular intervals (e.g., 7, 14, 21,
and 28 days after application). This can be done by counting the number of disease spots or
estimating the percentage of the plot area affected.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between treatments. The Area Under the Disease Progress
Curve (AUDPC) can also be calculated to assess the overall efficacy of a treatment
throughout the trial period.

Protocol for Submitting Samples for Fungicide Testing
Programs

Many university turfgrass programs conduct annual fungicide trials.[17][18] Researchers and
companies can submit products for evaluation by following these general steps:

» Contact the Program: Reach out to the turfgrass pathology lab at the desired institution to
inquire about their specific submission process and deadlines.[17]

o Provide a Protocol: Submit a detailed protocol that includes:

Treatment names and formulations.

[¢]

o

Concentration of the active ingredient.

o

Desired application rates.

[¢]

Target disease(s).

[¢]

Application timing (e.g., preventative, curative, early or late season for snow mold).[17]

e Submit Product: Send the required amount of the test product to the designated research
facility by the specified deadline.[17]

Visualizing Workflows and Pathways
Signaling Pathway
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Iprodione’'s mode of action involves the inhibition of the MAP/Histidine-Kinase in osmotic
signal transduction in fungi.[1] This disruption interferes with spore germination and mycelial
growth.[2][3]

Spore Germination
Regulates
Regulates
Mycelial Growth

Click to download full resolution via product page

Inhibits Activates Osmotic Signal

MAP/Histidine-Kinase Transduction Pathway

Iprodione

Caption: Simplified signaling pathway of iprodione's mode of action.

Experimental Workflow

The following diagram illustrates a typical workflow for a turfgrass fungicide efficacy trial.
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Caption: Standard experimental workflow for turfgrass fungicide trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672158#iprodione-application-in-turfgrass-disease-
management-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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